Melanoma-associated antigen C2 (43-57)
Description
Melanoma-associated antigen C2
Scientific Research Applications
Tumor-Specific Antigenic Peptides
MAGE-C2 is significant in the context of melanoma and other cancers. It has been identified as encoding tumor-specific antigenic peptides recognized by cytolytic T lymphocytes (CTLs). These peptides are promising targets for cancer immunotherapy due to their specificity and potential for eliciting a strong immune response against cancer cells (Ma et al., 2004).
Marker for Seminoma
MAGE-C2 has been identified as a sensitive and novel marker for seminoma, a type of testicular germ cell tumor. Its expression in seminoma but not in embryonal carcinomas highlights its potential role in the differential diagnosis of testicular germ cell tumors (Bode et al., 2011).
Role in Cell Survival and Resistance to Apoptosis
Studies have shown that high expression of MAGE-C2 plays a crucial role in the survival of adapted suspension cells, which are used to study circulating tumor cells (CTCs). MAGE-C2 maintains the expression of activated STAT3, which is crucial for preventing apoptotic cell death in these cells (Park et al., 2021).
Immunotherapy Applications
MAGE-C2 has been explored in the context of immunotherapy for melanoma patients. Peptides derived from MAGE-C2, among other antigens, have been used to pulse dendritic cells for vaccination, showing promise in treating metastatic melanoma (Nestle et al., 1998).
Prognostic Factor in Triple-Negative Breast Cancer
Research indicates that high expression of MAGE-C2 may serve as an independent prognostic factor for patients with triple-negative breast cancer, being closely associated with lymph node status, TNM stage, and lymphovascular invasion (Zhao et al., 2016).
properties
Product Name |
Melanoma-associated antigen C2 (43-57) |
|---|---|
sequence |
SSTLYLVFSPSSFST |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen C2 (43-57) |
Origin of Product |
United States |
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